2,6-Dinitrophenol

• CAS No.: 573-56-8
• Product Name: 2,6-Dinitrophenol
• Molecular Formula: C6H4N2O5
• Molecular Weight: 184.11 g/mol
• IUPAC Name: 2,6-dinitrophenol
• Standard InChI: InChI=1S/C6H4N2O5/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3,9H
• Standard InChIKey: JCRIDWXIBSEOEG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])O)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])O)[N+](=O)[O-]
• Colorform: Pale yellow rhomboid needles or leaflets from dilute alcohol; Light yellow crystals
• Density: 1.68 (est) (USCG, 1999)
• Melting Point: 147.2 °F (USCG, 1999); 63.5 °C
• Physical Description: 2,6-dinitrophenol is a yellow crystalline solid with a sweet musty odor. Sinks and mixes slowly with water. (USCG, 1999)
• Description: 2,6-dinitrophenol is a yellow crystalline solid with a sweet musty odor. Sinks and mixes slowly with water. (USCG, 1999); 2,6-dinitrophenol is a dinitrophenol.
• Shelf Life: Appear to be stable in acid solution, but are susceptible to decomposition by uv radiation in alkaline solutions. /Dinitrophenols/
• Solubility: Slightly soluble in cold water or cold alcohol; freely soluble in chloroform, ether, boiling alcohol, fixed alkali hydroxide solution; Very soluble in ethanol, acetone, ether; soluble in benzene, chloroform, pyrene; slightly soluble in carbon tetrachloride, carbon disulfide; Solubility in water: 0.42 g/L /From table/; In water, 5164 mg/L at 50 °C
• Synonyms: BETA-DINITROPHENOL;AURORA 6895;AKOS BBS-00008120;2,6-DINITROPHENOL;2,6-Dinitrophenol,wetted with not less than 15% water,by mass;2,6-Dinitrofenol;2,6-dinitro-pheno;2,6-dnp
• Vapor Density: 6.35 (Air= 1)
• Vapor Pressure: 1.2X10-5 mm Hg at 25 °C (est)
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• PubChem Compound: 11312
• Last Modified: Nov 11 2021